(1-(3,4-Difluorobenzoyl)azetidin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone

• IUPAC Name: [1-(3,4-difluorobenzoyl)azetidin-3-yl]-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C20H20F2N4O2/c21-16-5-4-14(11-17(16)22)19(27)26-12-15(13-26)20(28)25-9-7-24(8-10-25)18-3-1-2-6-23-18/h1-6,11,15H,7-10,12-13H2
• InChI Key: ZXCIZGHJRZADIG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3CN(C3)C(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C20H20F2N4O2
• Molecular Weight: 386.4 g/mol

Description

(1-(3,4-Difluorobenzoyl)azetidin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone, also known as DPA-714, is a small molecule that has been extensively studied for its potential use in scientific research. DPA-714 is a selective ligand for the translocator protein (TSPO), which is found in the outer mitochondrial membrane of cells. TSPO is involved in a variety of cellular processes, including the regulation of cholesterol transport, mitochondrial respiration, and apoptosis. DPA-714 has been found to have a high affinity for TSPO, making it a useful tool for studying the role of TSPO in various physiological and pathological processes.

Scientific Research Applications

Antimicrobial Applications

• Patel, Agravat, and Shaikh (2011) synthesized a range of pyridine derivatives, including compounds similar in structure to "(1-(3,4-Difluorobenzoyl)azetidin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone," showing variable and modest antimicrobial activity against bacteria and fungi. The synthesis involved amino substituted benzothiazoles and chloropyridine carboxylic acids, leading to the development of amide derivatives with potential antimicrobial applications Patel, Agravat, & Shaikh, 2011.

Antitumoral Activities

• Hemming, Chambers, Jamshaid, and O’Gorman (2014) explored the intramolecular azide to alkene cycloadditions for constructing pyrrolo[1,4]benzodiazepines, pyrrolo[1,2,5]benzothiadiazepines, and azetidino[1,4]benzodiazepines. These compounds, including structures related to the compound of interest, showed promise as potent antitumoral antibiotics, highlighting the potential application of such derivatives in cancer research Hemming, Chambers, Jamshaid, & O’Gorman, 2014.

Enzyme Inhibition for Disease Treatment

• A series of 4-substituted proline amides, closely related to "(1-(3,4-Difluorobenzoyl)azetidin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl)methanone," was evaluated as inhibitors of dipeptidyl peptidase IV for treating type 2 diabetes. The compound "(3,3-Difluoro-pyrrolidin-1-yl)-[(2S,4S)-(4-(4-pyrimidin-2-yl)piperazin-1-yl)-pyrrolidin-2-yl]-methanone" emerged as a potent and selective compound with high oral bioavailability, suggesting the importance of such derivatives in developing new treatments for diabetes Ammirati et al., 2009.